Cas no 61166-87-8 (Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylthio)-)

• Product Name: Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylthio)-
• CAS No: 61166-87-8
• MF: C₁₅H₁₄Cl₂OS
• MW: 313.242061138153
• CID: 489996
• PubChem ID: 71398745
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylthio)-
• 1-chloro-4-(4-chlorophenoxy)-2-propylsulfanylbenzene
• 61166-87-8
• DTXSID90820153
• 1-Chloro-4-(4-chlorophenoxy)-2-(propylsulfanyl)benzene

• Inchi： 1S/C15H14Cl2OS/c1-2-9-19-15-10-13(7-8-14(15)17)18-12-5-3-11(16)4-6-12/h3-8,10H,2,9H2,1H3
• InChI Key： IZMCNNDLTDXIMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1SCCC)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 312.01442
• Monoisotopic Mass: 312.0142416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23